Cas no 139301-21-6 (1,3-Propanediol, 2-(3-fluoropropyl)-)
139301-21-6 structure
Product Name:1,3-Propanediol, 2-(3-fluoropropyl)-
CAS No:139301-21-6
MF:C6H13FO2
MW:136.164625883102
CID:1266874
PubChem ID:14985208
Update Time:2025-04-20
1,3-Propanediol, 2-(3-fluoropropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-(3-fluoropropyl)-
- 2-(3-fluoropropyl)propane-1,3-diol
- ALIOEWSAEJJWBA-UHFFFAOYSA-N
- 139301-21-6
- SCHEMBL8430225
- DTXSID50566565
- 2-(3-fluoropropyl)-1,3-propanediol
-
- Inchi: 1S/C6H13FO2/c7-3-1-2-6(4-8)5-9/h6,8-9H,1-5H2
- InChI Key: ALIOEWSAEJJWBA-UHFFFAOYSA-N
- SMILES: FCCCC(CO)CO
Computed Properties
- Exact Mass: 136.08999
- Monoisotopic Mass: 136.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 55
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 2-(3-fluoropropyl)- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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